Cas no 2580251-26-7 (Tert-butyl 3-amino-1-hydroxycyclobutane-1-carboxylate)

• Product Name: Tert-butyl 3-amino-1-hydroxycyclobutane-1-carboxylate
• CAS No: 2580251-26-7
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5662751
• PubChem ID: 165893678
• Update Time: 2025-10-28

Tert-butyl 3-amino-1-hydroxycyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580251-26-7
• tert-butyl 3-amino-1-hydroxycyclobutane-1-carboxylate
• EN300-27732588
• Tert-butyl 3-amino-1-hydroxycyclobutane-1-carboxylate

• Inchi： 1S/C9H17NO3/c1-8(2,3)13-7(11)9(12)4-6(10)5-9/h6,12H,4-5,10H2,1-3H3
• InChI Key： FVAJLFRDSFCQIZ-UHFFFAOYSA-N
• SMILES： OC1(C(=O)OC(C)(C)C)CC(C1)N

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.6Ų

Additional information on Tert-butyl 3-amino-1-hydroxycyclobutane-1-carboxylate

Tert-butyl 3-amino-1-hydroxycyclobutane-1-carboxylate: A Comprehensive Overview

Tert-butyl 3-amino-1-hydroxycyclobutane-1-carboxylate, identified by the CAS number 2580251-26-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biochemical pathways, making it a subject of extensive research.

The molecular structure of Tert-butyl 3-amino-1-hydroxycyclobutane-1-carboxylate comprises a cyclobutane ring with substituents that include an amino group, a hydroxyl group, and a tert-butyl ester moiety. This configuration contributes to its distinctive reactivity and selectivity in chemical reactions. The compound's stability and solubility properties have been extensively studied, with findings suggesting its suitability for use in aqueous environments under specific conditions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Tert-butyl 3-amino-1-hydroxycyclobutane-1-carboxylate. Researchers have optimized reaction conditions to enhance yield and purity, leveraging techniques such as catalytic hydrogenation and stereo-selective synthesis. These improvements have facilitated its large-scale production, which is crucial for its potential application in pharmaceuticals.

In terms of applications, Tert-butyl 3-amino-1-hydroxycyclobutane-1-carboxylate has shown promise in the development of novel therapeutic agents. Its ability to modulate specific enzymatic activities makes it a valuable tool in drug design. For instance, studies have demonstrated its potential as an inhibitor of certain kinases, which are key targets in cancer therapy.

The pharmacokinetic profile of this compound has also been a focal point of recent research. Investigations into its absorption, distribution, metabolism, and excretion (ADME) properties have provided insights into its bioavailability and toxicity. These studies are essential for determining its suitability as an oral or parenteral drug delivery candidate.

Moreover, the environmental impact of Tert-butyl 3-amino-1-hydroxycyclobutane-1-carboxylate has been evaluated, with findings indicating that it degrades under specific environmental conditions without posing significant risks to ecosystems. This information is critical for regulatory compliance and sustainable manufacturing practices.

In conclusion, Tert-butyl 3-amino-1-hydroxycyclobutane-1-carboxylate (CAS No: 2580251-26-7) stands out as a versatile compound with multifaceted applications in chemistry and medicine. Ongoing research continues to uncover new dimensions of its utility, underscoring its importance in advancing scientific knowledge and therapeutic innovations.